3-Fluoro-4-(3-fluorophenyl)aniline
Overview
Description
“3-Fluoro-4-(3-fluorophenyl)aniline” is a chemical compound with the molecular formula C12H9F2N . It has a molecular weight of 205.21 . The compound is in liquid form at room temperature .
Molecular Structure Analysis
The InChI code for “3-Fluoro-4-(3-fluorophenyl)aniline” is 1S/C12H9F2N/c13-9-3-1-2-8(6-9)11-5-4-10(15)7-12(11)14/h1-7H,15H2 . This indicates the presence of two fluorine atoms and one nitrogen atom in the compound.
Physical And Chemical Properties Analysis
“3-Fluoro-4-(3-fluorophenyl)aniline” is a liquid at room temperature . It has a molecular weight of 205.21 .
Scientific Research Applications
Pharmaceutical Development
3-Fluoro-4-(3-fluorophenyl)aniline: is a valuable compound in pharmaceutical research due to the presence of fluorine atoms. Fluorine atoms are known for their ability to enhance the bioavailability and metabolic stability of therapeutic agents . This compound can be utilized in the design and synthesis of new drugs, particularly those targeting cholesterol management, asthma relief, and anxiety disorders. Its role in blocking metabolic oxidation sites makes it a candidate for improving the chemical properties of medications.
Imaging Agent Design
The compound’s structure allows for the incorporation into dye scaffolds such as fluorescein, rhodamine, and BODIPY . These are used in imaging applications due to their fluorescent properties. The fluorine atoms in 3-Fluoro-4-(3-fluorophenyl)aniline can contribute to the brightness and stability of these imaging agents, making them suitable for diagnostic purposes and research studies involving fluorescence microscopy and spectroscopy.
Antimicrobial Agents
Sulfonamides, which can be synthesized from aniline derivatives, have been used as antibacterial drugs for decades . The structural properties of 3-Fluoro-4-(3-fluorophenyl)aniline make it a potential precursor for developing new sulfonamide compounds with unique antitumor, antidiabetic, antiviral, and anti-cancer activities.
Organic Synthesis
This compound serves as an important intermediate in organic synthesis . Its reactivity due to the fluorine atoms can be exploited to create complex molecules with specific functions. It can be used to synthesize various organic compounds, including those with potential applications in materials science and nanotechnology.
Agrochemical Research
In the field of agrochemicals, 3-Fluoro-4-(3-fluorophenyl)aniline can be used to develop new pesticides and herbicides . The fluorine atoms may enhance the efficacy of these compounds against a wide range of agricultural pests and diseases, contributing to improved crop protection and yield.
Dye and Pigment Industry
The compound’s structural framework is suitable for the development of dyes and pigments . Its ability to participate in various chemical reactions allows for the creation of colorants with specific properties for use in textiles, inks, and coatings.
Safety and Hazards
Mechanism of Action
Target of Action
It has been used in the synthesis of various compounds via suzuki–miyaura cross-coupling reactions . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
The mode of action of 3-Fluoro-4-(3-fluorophenyl)aniline is primarily through its role in the Suzuki–Miyaura cross-coupling reactions . In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
It’s known that the compound plays a role in the suzuki–miyaura cross-coupling reactions , which are crucial in the synthesis of various bioactive compounds.
Result of Action
The molecular and cellular effects of 3-Fluoro-4-(3-fluorophenyl)aniline’s action are primarily seen in its role as a reagent in the Suzuki–Miyaura cross-coupling reactions . These reactions result in the formation of new carbon–carbon bonds, enabling the synthesis of a wide range of organic compounds .
properties
IUPAC Name |
3-fluoro-4-(3-fluorophenyl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9F2N/c13-9-3-1-2-8(6-9)11-5-4-10(15)7-12(11)14/h1-7H,15H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKBPGHHGGRVFMO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C2=C(C=C(C=C2)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9F2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-4-(3-fluorophenyl)aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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